Cas no 99159-87-2 ((2R)-3-Hydroxyisovaleroyl Carnitine)

99159-87-2 structure
Product Name:(2R)-3-Hydroxyisovaleroyl Carnitine
CAS No:99159-87-2
Molecular Formula:C12H23NO5
Molecular Weight:261.314724206924
CID:1002785
(2R)-3-Hydroxyisovaleroyl Carnitine Properties
Names and Identifiers
-
- Hydroxyisovaleroyl Carnitine
- (2R)-3-Hydroxyisovaleroyl Carnitine
- 3-hydroxy-3-(3-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
- (2R)-3-Carboxy-2-(3-hydroxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-1-propanaminium inner salt
-
Experimental Properties
- Optical Activity: [α]/D -17.0±2.0°, c = 0.1 in H2O
(2R)-3-Hydroxyisovaleroyl Carnitine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AC87898-10mg |
HYDROXYISOVALEROYL CARNITINE |
99159-87-2 | 10mg |
$560.00 | 2024-07-18 | ||
TRC | H943620-0.5mg |
(2R)-3-Hydroxyisovaleroyl Carnitine |
99159-87-2 | 0.5mg |
$ 185.00 | 2022-06-04 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 91298-10MG |
(2R)-3-Hydroxyisovaleroyl Carnitine |
99159-87-2 | 10mg |
¥3296.41 | 2023-10-21 |
(2R)-3-Hydroxyisovaleroyl Carnitine Related Literature
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Kamila Sofińska,Natalia Wilkosz,Jakub Dybas,Ewelina Wiercigroch,Katarzyna Bulat,Ewa Szczesny-Malysiak,Joanna Chwiej,Ewelina Lipiec Analyst, 2024,149, 778-788
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Zaida Natalia Uribe-Wandurraga,Marta Igual,Purificación García-Segovia,Javier Martínez-Monzó Food Funct., 2020,11, 2186-2194
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Kurian A. Kuttiyiel,Kotaro Sasaki,Wei-Fu Chen,Dong Su,Radoslav R. Adzic J. Mater. Chem. A, 2014,2, 591-594
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Songya Zhang,Jing Zhu,Qiujie Lu,Fu Yan Nat. Prod. Rep., 2023,40, 557-594
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Yonghe Ding,Xiangzhong Zhao,Chengwen Gao,Yafang Li,Haoxu Wang,Xiaoyu Liu,Yujuan Niu,Yuanchao Sun,Teng Li,Yongyong Shi Food Funct., 2022,13, 13028-13039
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Ilker Demiroglu,Tun-Dong Liu,Roy L. Johnston Phys. Chem. Chem. Phys., 2017,19, 27090-27098
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Xu-Lin Chen,Rongmin Yu,Xiao-Yuan Wu,Ji-Hui Jia,Can-Zhong Lu Chem. Commun., 2016,52, 7738-7738
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Peter Kiraly,Mathias Nilsson,Gareth A. Morris,Ralph W. Adams Chem. Commun., 2021,57, 2368-2371
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